Cas no 57999-08-3 (4-(4-Bromophenyl)-2H-pyrazol-3-amine)

4-(4-Bromophenyl)-2H-pyrazol-3-amine structure
57999-08-3 structure
Product Name:4-(4-Bromophenyl)-2H-pyrazol-3-amine
CAS No:57999-08-3
MF:C9H8BrN3
MW:238.083920478821
MDL:MFCD03618446
CID:1026135
PubChem ID:329762792
Update Time:2025-04-20

4-(4-Bromophenyl)-2H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Bromophenyl)-1H-pyrazol-5-amine
    • 4-(4-BROMOPHENYL)-1H-PYRAZOLE-5-AMINE
    • 3-amino-4-(4-bromophenyl)pyrazole
    • 4-(4-bromo-phenoxy)-phenol
    • 4-(4-bromo-phenyl)-1(2)H-pyrazol-3-ylamine
    • 4-(4-BroMophenyl)-2H-pyrazol-3-aMine
    • 4-(4-Brom-phenoxy)-phenol
    • 4'-Brom-4-oxy-diphenylaether
    • 4-Bromphenyl-4-hydroxyphenylether
    • 4-hydroxy-4'-bromodiphenyl ether
    • Hydrochinonmono-(4-brom-phenyl)-aether
    • Phenol,4-(4-bromophenoxy)
    • A869546
    • 4-(4-bromophenyl)-1H-pyrazol-3-amine
    • AKOS009204652
    • 5-Amino-4-(4-bromophenyl)pyrazole, 97%
    • 4-(4-Bromophenyl)-1,2-dihydro-3H-pyrazol-3-imine
    • DTXSID40960957
    • ABKUXQSVMWMABM-UHFFFAOYSA-N
    • STK894654
    • MFCD03618446
    • BBL021937
    • CS-0205249
    • 1H-Pyrazol-3-amine, 4-(4-bromophenyl)-
    • SCHEMBL1245491
    • 4-(4-Bromophenyl)-1H-pyrazol-3-ylamine
    • 40545-64-0
    • 57999-08-3
    • MFCD06825380
    • DB-337297
    • AKOS025394760
    • AKOS005143705
    • 5-Amino-4-(4-bromophenyl)pyrazole
    • 4-(4-Bromophenyl)-1H-pyrazol-3-amine, AldrichCPR
    • EN300-742290
    • FS-2073
    • 8SS
    • DB-339707
    • 4-(4-Bromophenyl)-2H-pyrazol-3-amine
    • MDL： MFCD03618446
    • Inchi： 1S/C9H8BrN3/c10-7-3-1-6(2-4-7)8-5-12-13-9(8)11/h1-5H,(H3,11,12,13)
    • InChI Key： ABKUXQSVMWMABM-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)C1C=NNC=1N

Computed Properties

  • Exact Mass: 236.99000
  • Monoisotopic Mass: 236.99016g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • Melting Point: 164-169 °C
  • PSA: 55.43000
  • LogP: 2.35150

4-(4-Bromophenyl)-2H-pyrazol-3-amine Security Information

  • Symbol: GHS05 GHS07
  • Signal Word：Danger
  • Hazard Statement： H302-H318
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-41
  • Safety Instruction： 26-39
  • Hazardous Material Identification： Xn
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-(4-Bromophenyl)-2H-pyrazol-3-amine Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-(4-Bromophenyl)-2H-pyrazol-3-amine Production Method

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